Cas no 2001950-92-9 (1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde)

• Product Name: 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde
• CAS No: 2001950-92-9
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• MDL: MFCD32702454
• CID: 5462730
• PubChem ID: 155820157
• Update Time: 2025-06-12

1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde
• Z2522369026

• MDL： MFCD32702454
• Inchi： 1S/C9H14F2O2/c1-2-13-8(7-12)3-5-9(10,11)6-4-8/h7H,2-6H2,1H3
• InChI Key： JVODXUKEMZCMBR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C=O)(CC1)OCC)F

Computed Properties

• Exact Mass: 192.09618601 g/mol
• Monoisotopic Mass: 192.09618601 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.20
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3

Additional information on 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde

Introduction to 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde (CAS No. 2001950-92-9)

1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde (CAS No. 2001950-92-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexane ring with specific functional groups, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde is C₁₀H₁₄F₂O₂, and its molecular weight is approximately 206.21 g/mol. The presence of the ethoxy and difluoro substituents on the cyclohexane ring imparts distinct chemical properties to this compound, such as enhanced solubility and reactivity. These properties make it a versatile building block for the development of novel drugs and advanced materials.

In the pharmaceutical industry, 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, recent studies have explored its use in the development of anti-inflammatory agents and antiviral compounds. The aldehyde functional group in this molecule can be readily converted into various other functional groups through well-established chemical reactions, such as reduction to an alcohol or condensation to form imines or hydrazones.

The difluoro substitution on the cyclohexane ring is particularly noteworthy. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, often leading to improved pharmacokinetic profiles and enhanced biological activity. This makes 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde a valuable starting material for the synthesis of fluorinated pharmaceuticals, which are increasingly important in modern drug discovery.

In addition to its pharmaceutical applications, 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde has also found use in materials science. The combination of its cyclohexane ring and functional groups allows for the design of polymers with unique mechanical and thermal properties. For example, researchers have utilized this compound as a monomer in the synthesis of high-performance polymers for applications in electronics and coatings.

The synthesis of 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde typically involves multi-step processes that include the formation of the cyclohexane ring, introduction of the difluoro substituents, and final functionalization with the ethoxy and aldehyde groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

Safety considerations are an essential aspect of working with any chemical compound. While 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde is not classified as a hazardous material under current regulations, proper handling and storage practices should always be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 1-Ethoxy-4,4-difluorocyclohexane-1-carbaldehyde (CAS No. 2001950-92-9) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and functional groups make it a valuable intermediate for the synthesis of advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.